Cas no 81601-33-4 (3-Deaza-C-ado)

• Product Name: 3-Deaza-C-ado
• CAS No: 81601-33-4
• MF: C₁₂H₁₆N₄O₃
• MW: 264.280442237854
• CID: 723141
• PubChem ID: 44144514
• Update Time: 2024-03-01

3-Deaza-C-ado Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclopentanediol,3-(4-amino-1H-imidazo[4,5-c]pyridin-1-yl)-5-(hydroxymethyl)-,(1R,2S,3R,5R)-rel-
• carbocyclic 3-deazaadenosine
• 3-Deaza-C-ado
• 1,2-Cyclopentanediol, 3-(4-amino-1H-imidazo(4,5-c)pyridin-1-yl)-5-(hydroxymethyl)-, (1alpha,2alpha,3beta,5beta)-(+-)-
• 3-(Hydroxymethyl)-5-(4-imino-4,5-dihydro-1H-imidazo[4,5-c]pyridin-1-yl)cyclopentane-1,2-diol

• Inchi： 1S/C12H16N4O3/c13-12-9-7(1-2-14-12)16(5-15-9)8-3-6(4-17)10(18)11(8)19/h1-2,5-6,8,10-11,17-19H,3-4H2,(H2,13,14)/t6-,8+,10-,11+/m0/s1
• InChI Key： XNJHAZWZQGXOSC-BLMCLJNJSA-N
• SMILES： O[C@H]1[C@H]([C@H](CO)C[C@H]1N1C=NC2C(N)=NC=CC1=2)O

Computed Properties

• Exact Mass: 264.122
• Monoisotopic Mass: 264.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117
• XLogP3: -1

Experimental Properties

• Density: 1.77
• Boiling Point: 588.4°C at 760 mmHg
• Flash Point: 309.7°C
• Refractive Index: 1.816